Cas no 2580227-87-6 (8-methyl-2-(3-methylfuran-2-yl)-4H-3,1-benzoxazin-4-one)

• Product Name: 8-methyl-2-(3-methylfuran-2-yl)-4H-3,1-benzoxazin-4-one
• CAS No: 2580227-87-6
• MF: C₁₄H₁₁NO₃
• MW: 241.242043733597
• CID: 5660545
• PubChem ID: 155858613
• Update Time: 2025-07-02

8-methyl-2-(3-methylfuran-2-yl)-4H-3,1-benzoxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 8-methyl-2-(3-methylfuran-2-yl)-4H-3,1-benzoxazin-4-one
• 8-Methyl-2-(3-methylfuran-2-yl)-3,1-benzoxazin-4-one
• EN300-27703188
• 2580227-87-6

• Inchi： 1S/C14H11NO3/c1-8-4-3-5-10-11(8)15-13(18-14(10)16)12-9(2)6-7-17-12/h3-7H,1-2H3
• InChI Key： YMTUXHINIZHPKX-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C)C=2N=C1C1=C(C)C=CO1)=O

Computed Properties

• Exact Mass: 241.07389321g/mol
• Monoisotopic Mass: 241.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.8Ų

Additional information on 8-methyl-2-(3-methylfuran-2-yl)-4H-3,1-benzoxazin-4-one

Research Brief on 8-methyl-2-(3-methylfuran-2-yl)-4H-3,1-benzoxazin-4-one (CAS: 2580227-87-6)

The compound 8-methyl-2-(3-methylfuran-2-yl)-4H-3,1-benzoxazin-4-one (CAS: 2580227-87-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a benzoxazinone core fused with a methylfuran moiety, exhibits promising biological activities, particularly in the context of drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and potential therapeutic applications, making it a subject of considerable scientific interest.

One of the key areas of investigation revolves around the compound's role as a scaffold for the development of novel kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. Preliminary in vitro studies have demonstrated that 8-methyl-2-(3-methylfuran-2-yl)-4H-3,1-benzoxazin-4-one exhibits selective inhibitory activity against specific kinase isoforms, suggesting its potential as a lead compound for further optimization. Researchers have employed molecular docking and structure-activity relationship (SAR) analyses to elucidate the binding interactions and refine the compound's efficacy and selectivity.

In addition to its kinase inhibitory properties, recent findings highlight the compound's potential as an anti-inflammatory agent. Experimental models of inflammation have shown that 8-methyl-2-(3-methylfuran-2-yl)-4H-3,1-benzoxazin-4-one can modulate key inflammatory pathways, such as the NF-κB and MAPK signaling cascades. These effects are attributed to the compound's ability to interfere with the production of pro-inflammatory cytokines, thereby reducing tissue damage and inflammation. Such properties position it as a candidate for the development of new anti-inflammatory therapeutics.

The synthetic routes for 8-methyl-2-(3-methylfuran-2-yl)-4H-3,1-benzoxazin-4-one have also been a focus of recent research. Advances in green chemistry and catalytic methods have enabled more efficient and sustainable production of this compound. For instance, microwave-assisted synthesis and transition metal-catalyzed reactions have been employed to achieve higher yields and reduced reaction times. These methodological improvements are critical for scaling up production and facilitating further pharmacological evaluations.

Despite these promising developments, challenges remain in the clinical translation of 8-methyl-2-(3-methylfuran-2-yl)-4H-3,1-benzoxazin-4-one. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Future research directions may include the design of derivatives with enhanced pharmacokinetic properties and the exploration of combination therapies to maximize therapeutic outcomes.

In conclusion, 8-methyl-2-(3-methylfuran-2-yl)-4H-3,1-benzoxazin-4-one represents a versatile and pharmacologically active compound with significant potential in drug discovery. Its dual roles as a kinase inhibitor and anti-inflammatory agent underscore its relevance in addressing unmet medical needs. Continued research efforts will be essential to fully unlock its therapeutic value and pave the way for clinical applications.